molecular formula C11H10FN3OS B8294583 2-Fluoro-4-(2-methylsulfanyl-pyrimidin-4-yloxy)-phenylamine

2-Fluoro-4-(2-methylsulfanyl-pyrimidin-4-yloxy)-phenylamine

Cat. No.: B8294583
M. Wt: 251.28 g/mol
InChI Key: GRAJMRPPWXQVCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-4-(2-methylsulfanyl-pyrimidin-4-yloxy)-phenylamine is a useful research compound. Its molecular formula is C11H10FN3OS and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10FN3OS

Molecular Weight

251.28 g/mol

IUPAC Name

2-fluoro-4-(2-methylsulfanylpyrimidin-4-yl)oxyaniline

InChI

InChI=1S/C11H10FN3OS/c1-17-11-14-5-4-10(15-11)16-7-2-3-9(13)8(12)6-7/h2-6H,13H2,1H3

InChI Key

GRAJMRPPWXQVCV-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)OC2=CC(=C(C=C2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 570 mg (2.03 mmol) 2-methylsulfanyl-4-(3-fluoro-4-nitrophenoxy)-pyrimidine, 10 ml ethanol, 10 ml THF, and 200 mg 10% palladium/C is hydrogenated at 50 mbar hydrogen pressure at r.t. for 8 h. The catalyst was removed by filtration, washed with 10 ml ethanol and evaporated. The residue was purified by chromatography on silica (ethyl acetate/n-heptane 1:2) to give 200 mg (39%) 2-fluoro-4-(2-methylsulfanyl-pyrimidin-4-yloxy)-phenylamine.
Name
2-methylsulfanyl-4-(3-fluoro-4-nitrophenoxy)-pyrimidine
Quantity
570 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
catalyst
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.